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Abstract
Magnesium chlorate, an inorganic compound with the formula Mg(ClO₃)₂, is a subject of

interest due to its potential applications and the presence of its hydrated forms on planetary

bodies such as Mars. Understanding its thermal stability and decomposition pathway is crucial

for its safe handling, storage, and utilization. This technical guide provides a comprehensive

overview of the current understanding of the thermal decomposition of magnesium chlorate,

addressing both its hydrated and anhydrous forms. It is important to note that the existing

scientific literature presents conflicting information regarding the final decomposition products.

This document will detail both proposed pathways and highlight the areas where further

research is required to resolve these ambiguities.

Introduction
The thermal decomposition of metal chlorates is a well-studied area of inorganic chemistry,

typically yielding a metal chloride and oxygen gas. However, the decomposition of hydrated

salts can introduce more complex reaction pathways, including hydrolysis and the formation of

oxides and other gaseous products. Magnesium chlorate is commonly found as a

hexahydrate, Mg(ClO₃)₂·6H₂O, and its decomposition is initiated by the loss of water

molecules.
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Proposed Thermal Decomposition Pathways
Two primary decomposition pathways for magnesium chlorate have been proposed in the

literature. The first pathway follows the expected decomposition for metal chlorates, while the

second, more complex pathway is described for the hydrated form.

Pathway 1: Decomposition to Magnesium Chloride and
Oxygen
The most commonly cited thermal decomposition reaction for anhydrous magnesium chlorate
results in the formation of magnesium chloride and oxygen gas. This reaction is analogous to

the decomposition of other metal chlorates[1][2][3][4][5].

Overall Reaction: Mg(ClO₃)₂(s) → MgCl₂(s) + 3O₂(g)[1][2][3][5]

This pathway is characterized by a single decomposition step following dehydration.

Pathway 2: Decomposition of Hydrated Magnesium
Chlorate to Magnesium Oxide
A more complex, multi-step decomposition pathway has been described for magnesium
chlorate hexahydrate (Mg(ClO₃)₂·6H₂O). This pathway involves sequential dehydration

followed by the decomposition of a basic salt to magnesium oxide, chlorine, oxygen, and

water[6].

The initial stages involve the loss of water of hydration at relatively low temperatures:

Step 1: At approximately 35°C, the hexahydrate loses two water molecules to form the

tetrahydrate. Mg(ClO₃)₂·6H₂O(s) → Mg(ClO₃)₂·4H₂O(s) + 2H₂O(g)[6]

Step 2: At around 65°C, a further two water molecules are lost, yielding the dihydrate.

Mg(ClO₃)₂·4H₂O(s) → Mg(ClO₃)₂·2H₂O(s) + 2H₂O(g)[6]

Step 3: At 80°C, the dihydrate begins to decompose, forming a basic salt[6].

Step 4: Upon further heating to 120°C, the final decomposition occurs, producing

magnesium oxide, chlorine, oxygen, and water[6].
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The exact stoichiometry of the final decomposition step in this pathway is not well-defined in

the available literature.

Quantitative Data
A thorough review of the scientific literature did not yield detailed quantitative data from

thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) specifically for the

thermal decomposition of magnesium chlorate. Such data, including onset and peak

decomposition temperatures, percentage mass loss for each step, and enthalpy of

decomposition, are essential for a complete understanding of the process. The following table

summarizes the limited temperature data available for the decomposition of the hydrated form.

Decomposition
Step

Compound Temperature (°C) Products

Dehydration Mg(ClO₃)₂·6H₂O 35
Mg(ClO₃)₂·4H₂O +

2H₂O[6]

Dehydration Mg(ClO₃)₂·4H₂O 65
Mg(ClO₃)₂·2H₂O +

2H₂O[6]

Formation of Basic

Salt
Mg(ClO₃)₂·2H₂O 80 Basic Salt[6]

Final Decomposition Basic Salt 120
MgO + Cl₂ + O₂ +

H₂O[6]

Experimental Protocols
While specific experimental protocols for the thermal analysis of magnesium chlorate are not

detailed in the reviewed literature, a general methodology can be outlined based on standard

practices for thermal analysis of inorganic salts.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and mass loss associated with the decomposition

steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1675908?utm_src=pdf-body
https://www.researchgate.net/figure/TGA-measurement-of-MgCl2x6H2O-Heating-rate-1C-min-in-dry-nitrogen-atmosphere-sample_fig1_283070289
https://www.researchgate.net/figure/TGA-measurement-of-MgCl2x6H2O-Heating-rate-1C-min-in-dry-nitrogen-atmosphere-sample_fig1_283070289
https://www.researchgate.net/figure/TGA-measurement-of-MgCl2x6H2O-Heating-rate-1C-min-in-dry-nitrogen-atmosphere-sample_fig1_283070289
https://www.researchgate.net/figure/TGA-measurement-of-MgCl2x6H2O-Heating-rate-1C-min-in-dry-nitrogen-atmosphere-sample_fig1_283070289
https://www.benchchem.com/product/b1675908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A thermogravimetric analyzer coupled with a mass spectrometer (TGA-MS) for

evolved gas analysis.

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of magnesium
chlorate (e.g., hexahydrate) is placed in an inert crucible (e.g., alumina or platinum).

Experimental Conditions:

Heating Rate: A linear heating rate, typically between 5 and 20 °C/min, is applied.

Temperature Range: The sample is heated from ambient temperature to a final

temperature sufficient to ensure complete decomposition (e.g., 600 °C).

Atmosphere: The experiment is conducted under a controlled atmosphere, typically an

inert gas such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min).

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to identify the onset and

peak temperatures of mass loss events. The percentage mass loss for each step is

calculated and compared with theoretical values for proposed reactions. The coupled mass

spectrometer identifies the gaseous species evolved at each decomposition stage.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal events such as melting,

dehydration, and decomposition.

Apparatus: A differential scanning calorimeter.

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically

sealed in a sample pan (e.g., aluminum or gold-plated copper). An empty, sealed pan is used

as a reference.

Experimental Conditions:

Heating Rate: The same heating rate as the TGA experiment is typically used to allow for

direct comparison of results.

Temperature Range: The temperature range should cover all expected thermal events.
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Atmosphere: A controlled atmosphere of an inert gas is maintained.

Data Analysis: The DSC curve (heat flow vs. temperature) is analyzed to identify

endothermic (e.g., melting, dehydration) and exothermic (e.g., some decompositions,

crystallization) events. The enthalpy change (ΔH) for each event is determined by integrating

the peak area.

Visualization of Decomposition Pathways
The following diagrams, generated using the DOT language, illustrate the two proposed

thermal decomposition pathways for magnesium chlorate.

Caption: Proposed decomposition of anhydrous magnesium chlorate.

Caption: Proposed decomposition of magnesium chlorate hexahydrate.

Conclusion and Future Work
The thermal decomposition of magnesium chlorate is a complex process that is not yet fully

elucidated. The available literature presents two conflicting pathways, particularly concerning

the final decomposition products of the hydrated form. While the decomposition of anhydrous

metal chlorates to their respective chlorides and oxygen is a well-established trend, the

potential for hydrolysis in hydrated salts can lead to the formation of metal oxides.

To resolve the existing ambiguities, a detailed experimental investigation using modern thermal

analysis techniques is required. Specifically, a study employing TGA coupled with mass

spectrometry (TGA-MS) and DSC would provide definitive identification of evolved gases and

precise measurements of mass loss and enthalpy changes at each stage of the decomposition.

Such a study would be invaluable for accurately defining the complete thermal decomposition

pathway of magnesium chlorate and its hydrates, providing essential data for researchers and

professionals in various scientific fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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